Methiocarb-d3 Sulfoxide
Description
Methiocarb-d3 Sulfoxide is a deuterated derivative of Methiocarb sulfoxide, a metabolite of the carbamate pesticide Methiocarb (4-Methylsulfinyl-3,5-xylyl-N-methylcarbamate) . The "d3" designation indicates the substitution of three hydrogen atoms with deuterium, typically in methyl groups, enhancing its stability for use as an internal standard in mass spectrometry and environmental monitoring . Its molecular formula is C${11}$H${12}$D$3$NO$3$S, with a molecular weight of 244.34 g/mol (adjusted for deuterium substitution) .
Properties
Molecular Formula |
C₁₁H₁₂D₃NO₃S |
|---|---|
Molecular Weight |
244.33 |
Synonyms |
Methylcarbamic Acid 4-(Methylsulfinyl)-3,5-xylyl Ester-d3; 3,5-Dimethyl-4-(methylsulfinyl)phenol Methylcarbamate-d3; 4-(Methylsulfinyl)-3,5-xylenol Methylcarbamate-d3; 4-(Methylsulfinyl)-3,5-xylyl Methylcarbamate-d3; BAY 41791-d3; Bay 37344 Sulfoxide |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Sulfoxide Compounds
Structural and Functional Comparisons
Table 1: Key Properties of Methiocarb-d3 Sulfoxide and Related Compounds
Physicochemical Properties
- This compound : Deuterium substitution reduces metabolic degradation rates, improving accuracy in quantitative analyses . Its sulfoxide group (-S=O) enhances polarity compared to the parent sulfide, influencing solubility in polar solvents .
- DMSO : Boiling point: 189°C; miscible with water and organic solvents. Hydrogen-bond acceptor capacity facilitates solute dissolution .
- DESO : Exhibits stronger hydration than DMSO due to longer alkyl chains, promoting favorable free energy in aqueous mixtures .
- Aldicarb Sulfoxide : Shares structural similarity (carbamate group) with Methiocarb sulfoxide but differs in alkyl substitution, affecting toxicity and environmental persistence .
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